Cas no 294177-34-7 ((1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane)

(1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane structure
294177-34-7 structure
Product Name:(1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane
CAS No:294177-34-7
MF:C11H14N2
MW:174.242262363434
MDL:MFCD18452062
CID:1437656
PubChem ID:16748611
Update Time:2025-09-20

(1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • (1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane
    • 294177-34-7
    • EN300-383791
    • DB-335858
    • SCHEMBL26288696
    • 294177-33-6
    • AKOS006371746
    • (1S,4S)-2-Phenyl-2,5-diaza-bicyclo[2.2.1]heptane
    • MDL: MFCD18452062
    • Inchi: 1S/C11H14N2/c1-2-4-10(5-3-1)13-8-9-6-11(13)7-12-9/h1-5,9,11-12H,6-8H2/t9-,11-/m0/s1
    • InChI Key: GWYXZPLBADDTQS-ONGXEEELSA-N
    • SMILES: N1(C2C=CC=CC=2)C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų

(1s,4s)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane Pricemore >>

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